Cas no 118425-45-9 (1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-
• CAS No: 118425-45-9
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• CID: 1207499
• PubChem ID: 21494605
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(methylsulfonyl)-
• 4-methylsulfonylbenzene-1,2-dicarbonitrile
• 118425-45-9
• DTXSID60614889
• SCHEMBL10051874
• 4-(Methanesulfonyl)benzene-1,2-dicarbonitrile

• Inchi： 1S/C9H6N2O2S/c1-14(12,13)9-3-2-7(5-10)8(4-9)6-11/h2-4H,1H3
• InChI Key： DQFDXWWVUWSGSI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C#N)=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 206.01499861g/mol
• Monoisotopic Mass: 206.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.1Ų